Cas no 312624-65-0 (Fmoc-alpha-Me-L-Leucine)

Fmoc-alpha-Me-L-Leucine is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions. The alpha-methyl substitution introduces steric hindrance, enhancing conformational control in peptide design and improving metabolic stability. This compound is particularly valuable in the synthesis of modified peptides for medicinal chemistry and biochemical research. Its high purity and compatibility with standard SPPS protocols make it a reliable building block for constructing structurally diverse peptides. The product is typically characterized by HPLC and MS to ensure quality and consistency.

Fmoc-alpha-Me-L-Leucine structure

Product Name:Fmoc-alpha-Me-L-Leucine

CAS No:312624-65-0

MF:C₂₂H₂₅NO₄

MW:367.43820643425

MDL:MFCD08458572

CID:300812

PubChem ID:51387599

Update Time:2025-06-08

Fmoc-alpha-Me-L-Leucine Chemical and Physical Properties

Names and Identifiers

- L-Leucine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid
- (S)-N-Fmoc-α-Methylleucine
- Fmoc-alpha-Me-L-Leu-OH
- Fmoc-a-Me-Leu-OH
- Fmoc-α-Me-Leu-OH
- FMoc-α-Me-L-Leucine
- LogP
- Fmoc-α-methyl-L-Leucine
- FMOC-ALPHA-ME-LEU-OH
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2,4-dimethylpentanoic acid
- J-018325
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methyl-L-leucine
- DTXSID401206986
- A-Methylleucine
- Fmoc-(Me)Leu-OH
- Fmoc-alpha-methyl-L-leucine
- Fmoc-alpha-Me-L-Leu-O
- FD21919
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoicacid
- AM10151
- SCHEMBL18705489
- MFCD08458572
- AKOS025290470
- 312624-65-0
- FMOC-ALFA-ME-LEU-OH
- DS-9541
- FMOC-(S)-2-amino-2,4-dimethylpentanoic acid
- CS-0101075
- (S)-N-Fmoc-
- Fmoc--Me-Leu-OH
- Fmoc-alpha-Me-L-Leucine
- (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-2,4-DIMETHYLPENTANOIC ACID
- MDL： MFCD08458572
- Inchi： 1S/C22H25NO4/c1-14(2)12-22(3,20(24)25)23-21(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t22-/m0/s1
- InChI Key： LKQDQIGTIVQHMG-QFIPXVFZSA-N
- SMILES： O(C(N[C@@](C(=O)O)(C)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 367.17845
Monoisotopic Mass: 367.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 526
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63

Fmoc-alpha-Me-L-Leucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM220563-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid	312624-65-0	97%	1g	$270	2021-06-09
Chemenu	CM220563-5g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid	312624-65-0	97%	5g	$810	2021-06-09
abcr	AB390516-100 mg	Fmoc-alpha-methyl-L-leucine, 98% (Fmoc-L-aMeLeu-OH); .	312624-65-0	98%	100mg	€234.20	2023-04-25
abcr	AB390516-250 mg	Fmoc-alpha-methyl-L-leucine, 98% (Fmoc-L-aMeLeu-OH); .	312624-65-0	98%	250mg	€397.70	2023-04-25
abcr	AB390516-1 g	Fmoc-alpha-methyl-L-leucine, 98% (Fmoc-L-aMeLeu-OH); .	312624-65-0	98%	1g	€761.10	2023-04-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F17280-250mg	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid	312624-65-0	98%	250mg	¥148.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F17280-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid	312624-65-0	98%	1g	¥519.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F17280-100mg	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid	312624-65-0	98%	100mg	¥80.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F17280-5g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,4-dimethylpentanoic acid	312624-65-0	98%	5g	¥1824.0	2023-09-07
TRC	F255830-100mg	Fmoc-alpha-Me-L-Leucine	312624-65-0		100mg	$ 140.00	2022-06-05